![molecular formula C12H15N3O3S3 B2565099 N-[2-(12-Oxo-10-sulfanylidene-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-dien-11-yl)ethyl]methanesulfonamide CAS No. 1154264-64-8](/img/structure/B2565099.png)
N-[2-(12-Oxo-10-sulfanylidene-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-dien-11-yl)ethyl]methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[2-(12-Oxo-10-sulfanylidene-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-dien-11-yl)ethyl]methanesulfonamide” is a chemical compound with the CAS Number: 1154264-64-8 . Its molecular weight is 345.47 . The IUPAC name for this compound is N-(2-(4-oxo-2-thioxo-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)methanesulfonamide .
Molecular Structure Analysis
The molecule is folded along the S…S vector of the [1,4]dithiine six-membered ring . The naphthoquinone and [1,3]dithiole-2-thione moieties are nearly planar . This boat conformation is close to that observed in the analogous compound .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 345.47 . The InChI code for this compound is 1S/C12H15N3O3S3/c1-21(17,18)13-5-6-15-11(16)9-7-3-2-4-8(7)20-10(9)14-12(15)19/h13H,2-6H2,1H3,(H,14,19) .
Scientific Research Applications
Vicarious Nucleophilic Substitution
Vicarious nucleophilic substitution (VNS) of hydrogen in compounds activated with sulfur-based electron-withdrawing groups has been explored, highlighting the potential for diverse chemical transformations. The study by Lemek, Groszek, and Cmoch (2008) demonstrates the VNS process at a benzene ring activated by an electron-withdrawing group, which opens possibilities for exploring similar reactions in compounds like N-[2-(12-Oxo-10-sulfanylidene-7-thia-9,11-diazatricyclo[6.4.0.0^2,6]dodeca-1(8),2(6)-dien-11-yl)ethyl]methanesulfonamide (Lemek, Groszek, & Cmoch, 2008).
Sulfonation and Substitution Reactions
The addition of methanesulfenyl chloride to specific substrates, leading to various derivatives, showcases the complex chemical behavior that can be expected from sulfur-containing compounds. Research by Yoshimura et al. (1974) on the substitution of the adducts with water, ethanethiol, and ethanol to produce hydroxy, ethylthio, and ethoxy derivatives respectively, provides insight into the reactivity and potential applications of sulfonation in synthesis processes (Yoshimura, Sugiyama, Matsunari, & Nakamura, 1974).
Metal Coordination Properties
N-[2-(Pyridin-2-yl)ethyl]-derivatives of methanesulfonamide, including benzene- and toluenesulfonamide, have been investigated for their metal coordination properties. These studies provide insights into how sulfur- and nitrogen-containing ligands can influence the formation of complex structures, potentially relevant for the design of new materials or catalytic systems (Jacobs, Chan, & O'Connor, 2013).
properties
IUPAC Name |
N-[2-(12-oxo-10-sulfanylidene-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-dien-11-yl)ethyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O3S3/c1-21(17,18)13-5-6-15-11(16)9-7-3-2-4-8(7)20-10(9)14-12(15)19/h13H,2-6H2,1H3,(H,14,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGUIYCAHOJSBRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NCCN1C(=O)C2=C(NC1=S)SC3=C2CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.